Cas no 4136-97-4 (Methyl 4-aminosalicylate)

• Product Name: Methyl 4-aminosalicylate
• CAS No: 4136-97-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00088091
• CID: 330300
• PubChem ID: 77787
• Update Time: 2025-06-08

Methyl 4-aminosalicylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-hydroxybenzoate
• 4-Aminosalicylic Acid Methyl Ester
• Methyl 4-aminosalicylate
• Benzoic acid,4-amino-2-hydroxy-, methyl ester
• Methyl 4-amino-2-hydroxybenzenecarboxylate
• EINECS 223-958-3
• Methyl p-aminosalicylate
• NSC 30263
• NSC 48927
• p-Aminosalicylic acid methyl ester
• Pas methyl ester
• 4-Amino-2-hydroxybenzoic Acid Methyl Ester
• Benzoic acid, 4-amino-2-hydroxy-, methyl ester
• methyl 4-amino-2-hydroxy-benzoate
• Salicylic acid, amino-, methyl ester
• 4-amino-2-hydroxy-benzoic acid methyl ester
• 4-amino-2-hydroxybenzoic acid methyl este
• 4-Aminosali
• QQOXBFUTRLDXDP-UHFFFAOYSA-N
• 4-Aminosalicylic acid, methyl ester
• A825536
• CHEBI:35089
• SY005181
• AM20060979
• Q27116408
• HMS2313B05
• methyl 2-hydroxy-4-aminobenzoate
• NS00030971
• MFCD00088091
• methyl 4-amino-salicylate
• CS-W017842
• 11P-706
• DTXSID80194310
• Z276846542
• KKK6HU29FV
• HMS1365F13
• AKOS005069412
• FT-0600644
• CHEMBL1458862
• BRN 0972631
• methyl 4aminosalicylate
• D71082
• 4-AMINO-2-HYDROXYBENZOIC ACID METHYLESTER
• 4136-97-4
• Oprea1_010221
• NSC48927
• 3-hydroxy-4-methoxycarbonylaniline
• NSC-30263
• p-Aminosalicylsauremethylester
• 4-14-00-01973 (Beilstein Handbook Reference)
• NCGC00246577-01
• NSC-48927
• M2699
• NSC30263
• AC-7219
• 4-amino-2-hydroxy benzoic acid methyl ester
• EN300-177151
• SMR000126643
• Bionet2_000475
• 2-Hydroxy-4-aminobenzoic acid methyl ester
• MLS000544886
• METHYL4-AMINOSALICYLATE
• Methyl4-Amino-2-hydroxybenzoate
• W-106307
• 4-aminosalicyclic acid methyl ester
• SCHEMBL616715
• DB-007676

• MDL： MFCD00088091
• Inchi： 1S/C8H9NO3/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4,10H,9H2,1H3
• InChI Key： QQOXBFUTRLDXDP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(=O)OC)N
• BRN： 0972631

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 329.5°C at 760 mmHg
• Flash Point: 153.1℃
• Refractive Index: 1.605
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 72.55
• LogP: 1.34220
• λmax: 254(lit.)

Methyl 4-aminosalicylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• RTECS：VO1683000
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-aminosalicylate

Comprehensive Overview of Methyl 4-aminosalicylate (CAS No. 4136-97-4): Properties, Applications, and Industry Insights

Methyl 4-aminosalicylate (CAS No. 4136-97-4), also known as 4-Amino-2-hydroxybenzoic acid methyl ester, is a chemically significant compound widely utilized in pharmaceutical and organic synthesis. Its unique molecular structure, combining an amino group and a hydroxyl group on a benzene ring, makes it a versatile intermediate for drug development and specialty chemicals. This article delves into its properties, applications, and answers frequently searched questions, such as "Is Methyl 4-aminosalicylate soluble in water?" or "What are the industrial uses of CAS 4136-97-4?".

The compound's physicochemical properties include a molecular formula of C₈H₉NO₃ and a molar mass of 167.16 g/mol. Researchers often highlight its moderate solubility in polar solvents, a feature critical for formulation in pharmaceutical preparations. Recent studies, particularly in "green chemistry" and "sustainable synthesis," explore its role as a building block for eco-friendly processes, aligning with global trends toward reducing carbon footprints.

In the pharmaceutical sector, Methyl 4-aminosalicylate serves as a precursor for anti-inflammatory and antimicrobial agents. Its structural similarity to para-aminosalicylic acid (PAS) has sparked interest in tuberculosis research, addressing queries like "Can Methyl 4-aminosalicylate replace PAS in drug formulations?" However, rigorous clinical validation is ongoing. The compound's low toxicity profile (as per standard lab tests) further supports its adoption in medical applications.

Beyond healthcare, this compound finds niche roles in cosmetic chemistry, particularly in stabilizing UV filters—a hot topic amid rising consumer demand for "sunscreen safety." Its ability to chelate metal ions also makes it valuable in industrial water treatment, resonating with searches like "CAS 4136-97-4 for heavy metal removal." Manufacturers increasingly prioritize such multifunctional additives to streamline production.

Analytical methods for Methyl 4-aminosalicylate quantification, such as HPLC and LC-MS, are frequently discussed in academic forums. Users often seek "HPLC protocols for CAS 4136-97-4 analysis" or "stability conditions for Methyl 4-aminosalicylate storage." Best practices recommend airtight containers at controlled temperatures to prevent degradation, a detail crucial for quality assurance in bulk handling.

The market for fine chemicals like Methyl 4-aminosalicylate is expanding, driven by R&D investments in "targeted drug delivery systems" and "biodegradable materials." Suppliers emphasize compliance with REACH and FDA guidelines, addressing regulatory concerns highlighted in searches such as "Is CAS 4136-97-4 FDA-approved?" While not directly approved as a drug, its use in compliant synthesis is well-documented.

In conclusion, Methyl 4-aminosalicylate (CAS No. 4136-97-4) exemplifies the intersection of chemistry and innovation. From answering technical queries to aligning with sustainability goals, its multifaceted profile ensures relevance across industries. Future research may unlock further potential, particularly in "smart material engineering" and "precision medicine," making it a compound to watch.